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Compound of Interest

Compound Name: GSK620

Cat. No.: B2519581

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK®620 is a potent and selective inhibitor of the second bromodomain (BD2) of the
Bromodomain and Extra-Terminal domain (BET) family of proteins, which includes BRD2,
BRD3, BRD4, and BRDT.[1][2] These proteins are epigenetic readers that bind to acetylated
lysine residues on histones, playing a crucial role in the regulation of gene transcription.[3] By
selectively targeting the BD2 domain, GSK620 has demonstrated anti-inflammatory properties,
making it a valuable tool in preclinical research for various immuno-inflammatory diseases.[4]

[51[6]

The accurate preparation of a GSK620 stock solution is critical for obtaining reliable and
reproducible experimental results. GSK620 is a crystalline solid with variable solubility in
dimethyl sulfoxide (DMSO), which can be influenced by the purity of the compound and the
quality of the solvent.[7][8] This document provides a detailed protocol for the preparation,
storage, and handling of GSK620 stock solutions in DMSO.

GSK620 Properties

A summary of the key quantitative data for GSK620 is presented in the table below. This
information is essential for calculating the required mass and solvent volume for stock solution
preparation.
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Property Value Source(s)
CAS Number 2088410-46-0 [1][41[71[8]
Molecular Formula C1sH19N303 [1][41[8]
Molecular Weight 325.36 g/mol (or 325.4) (11041071

Varies (1 mg/mL to 65 mg/mL).
Solubility in DMSO Dissolution may require [1114161718l1

warming or sonication.

) -20°C for up to 3 years; 4°C for
Storage (Solid) up to 2 years [41[8]

-80°C for up to 6 months;
Storage (DMSO Stock) -20°C for up to 1 month. Avoid [4107118]

repeated freeze-thaw cycles.

Experimental Protocol: Preparing a 10 mM GSK620
Stock Solution

This protocol provides a step-by-step method for preparing a 10 mM stock solution of GSK620
in DMSO.

Materials and Equipment
e GSK620 solid powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
¢ Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

o \ortex mixer

e Ultrasonic water bath or standard water bath
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

» GSK620 is intended for research use only.
« Handle the compound in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE to avoid skin and eye contact.

Step-by-Step Procedure

o Equilibration: Allow the vial of GSK620 powder to equilibrate to room temperature for at least
15-20 minutes before opening to prevent moisture condensation.

o Calculation: Calculate the required mass of GSK620 and volume of DMSO. To prepare a 10
mM stock solution, use the following formula:

o Mass (mg) = Desired Volume (mL) x 10 mM x 325.36 ( g/mol ) / 1000
o Example: For 1 mL of a 10 mM stock solution, you will need 3.25 mg of GSK620.

» Weighing: Carefully weigh the calculated amount of GSK620 powder and place it into a
sterile microcentrifuge tube or vial.

¢ Dissolution:

o Add the calculated volume of fresh, anhydrous DMSO to the vial containing the GSK620
powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved patrticles.

 Aiding Dissolution (If Necessary): Due to its crystalline nature, GSK620 may not dissolve
completely at room temperature.[8] If particulates are visible:

o Ultrasonication: Place the vial in an ultrasonic water bath for 5-10 minute intervals until the
solid is fully dissolved.[6]
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o Warming: Alternatively, gently warm the solution in a water bath at 37-60°C for short
intervals, mixing periodically until the solution is clear.[8]

o Note: Always use fresh, non-hygroscopic DMSO, as absorbed moisture can significantly
reduce the solubility of GSK620.[7][8]

e Final Check: Once dissolved, the solution should be clear and colorless to pale yellow.
» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
single-use volumes in sterile microcentrifuge tubes.[7]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[8]

Visualization of Workflow and Signaling Pathway
Experimental Workflow

The following diagram illustrates the workflow for preparing the GSK620 stock solution.
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6. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for GSK620 stock solution preparation.

GSK620 Mechanism of Action: BET Inhibition

GSK620 functions by selectively inhibiting the BD2 domain of BET proteins. This prevents the
BET protein from binding to acetylated histones at gene promoters and enhancers, thereby
disrupting the recruitment of transcriptional machinery and inhibiting the expression of specific
target genes, particularly those involved in inflammatory responses.[2][3]

Caption: GSK620 selectively inhibits the BET BD2 domain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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